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Bilateral vocal fold paralysis (BVFP) presents a significant clinical challenge, primarily

characterized by airway obstruction. Laryngeal reinnervation techniques offer a dynamic

surgical solution aimed at restoring vocal fold function, thereby improving breathing, voice, and

swallowing. The two main strategies involve either unilateral or bilateral reinnervation of the

laryngeal muscles. This guide provides a detailed comparison of the outcomes, supported by

experimental data, to inform research and clinical perspectives in the management of BVFP.

Comparison of Quantitative Outcomes
The decision between unilateral and bilateral reinnervation in BVFP is influenced by the

surgical technique and the specific goals for the patient. The Nerve-Muscle Pedicle (NMP)

technique has been historically used for both unilateral and bilateral vocal fold paralysis,

offering a basis for comparing success rates. More recently, bilateral selective laryngeal

reinnervation (BSLR) has emerged as a sophisticated approach specifically for BVFP.
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Outcome Measure

Unilateral
Reinnervation
(NMP Technique for
Unilateral VFP)

Bilateral
Reinnervation
(NMP Technique for
BVFP)

Bilateral Selective
Laryngeal
Reinnervation
(BSLR for BVFP)

Overall Success Rate 88%[1] 74%[1]

Not directly reported

as a single

percentage; success

is measured by

decannulation and

functional recovery.

Decannulation Rate

Not applicable

(primarily for unilateral

paralysis)

Data not consistently

reported for NMP

alone.

In a pediatric case

series, all 8 patients

were successfully

decannulated.[2] In

another study, all 5

adult patients were

tracheostomy-free

after a minimum

follow-up of 48

months.

Airway Restoration Not the primary goal.

Successful airway

restoration, but with a

late deterioration (2-5

years post-surgery) in

approximately 17% of

cases due to

cricoarytenoid

arthritis.[1]

Successful in

restoring inspiratory

abduction. In one

study, 2 patients

showed complete

bilateral abductor

movement, and 2

showed partial

bilateral or unilateral

movement.

Voice Quality Generally good voice

correction that is

maintained

indefinitely.[1]

Voice outcomes are

considered, but airway

is the priority.

Voice quality, as

measured by the

GRBAS scale,

improved in 6 of 8
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pediatric patients in

one study.[2]

Swallowing Function Generally preserved. Generally preserved.

Normal swallowing

was recovered in all

patients in one adult

study.

Experimental Protocols
Nerve-Muscle Pedicle (NMP) Flap Technique
The NMP technique aims to reinnervate the posterior cricoarytenoid (PCA) muscle to restore

abduction of the vocal fold.

Objective: To provide an active, neurologically intact muscle-nerve unit to the paralyzed PCA

muscle.

Methodology:

Incision and Exposure: A horizontal cervical incision is made, and the strap muscles are

retracted to expose the ansa cervicalis nerve and the omohyoid muscle.

Pedicle Harvest: A small block of the omohyoid muscle is harvested with its innervating

branch from the ansa cervicalis nerve and its blood supply intact.

Laryngeal Exposure: The thyroid cartilage is rotated to expose the PCA muscle.

Implantation: A pocket is created within the PCA muscle, and the NMP flap is sutured into

this pocket, ensuring contact between the nerve-muscle pedicle and the denervated muscle

fibers.

Closure: The larynx is returned to its normal position, and the incision is closed in layers.

Bilateral Selective Laryngeal Reinnervation (BSLR)
BSLR is a more complex procedure that aims to separately reinnervate the abductor and

adductor muscles of the larynx to restore more physiological vocal fold movement.
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Objective: To provide separate and appropriate neural inputs to the PCA muscles for

inspiration-induced abduction and to the adductor muscles for phonation and swallowing.

Methodology:

Incision and Nerve Identification: A bilateral cervical incision is made. The recurrent laryngeal

nerves (RLNs), phrenic nerve, and ansa cervicalis are identified.

Donor Nerve Preparation:

For Abduction: A branch of the phrenic nerve (often from the C3 root) is identified and

transected. A nerve graft (e.g., from the great auricular nerve) is often used.

For Adduction: The ansa cervicalis or the thyrohyoid branch of the hypoglossal nerve is

identified.

Recipient Nerve Preparation: The RLN is dissected, and its branches to the abductor (PCA)

and adductor muscles are isolated.

Neurorrhaphy (Nerve Anastomosis):

Abductor Pathway: The phrenic nerve (or graft) is coapted to the distal stump of the RLN

branch innervating the PCA muscle, typically on both sides.

Adductor Pathway: The ansa cervicalis is anastomosed to the distal stump of the RLN

branch innervating the adductor muscles, also bilaterally.

Closure: The incisions are closed in layers.

Visualizing the Reinnervation Strategies
To better understand the surgical workflows, the following diagrams illustrate the key steps in

unilateral NMP and bilateral selective reinnervation.
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Unilateral Nerve-Muscle Pedicle (NMP) Reinnervation Workflow.
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Bilateral Selective Laryngeal Reinnervation (BSLR) Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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